
An In-depth Technical Guide to Solvent Blue 59

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent blue 59

Cat. No.: B1217624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Solvent Blue 59, including its molecular weight and formula. It details

experimental protocols for its synthesis, analysis, and a potential application in histological

staining.

Core Chemical and Physical Properties
Solvent Blue 59, also known by synonyms such as 1,4-Bis(ethylamino)-9,10-anthraquinone,

Atlasol Blue 2N, and Sudan Blue, is a synthetic anthraquinone-based dye.[1][2] It is utilized in a

variety of industrial and research applications, including the coloring of plastics, coatings, and

printing inks, and as a stain in histology.[2][3]

Quantitative Data Summary
The key quantitative properties of Solvent Blue 59 are summarized in the table below for easy

reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1217624?utm_src=pdf-interest
https://www.benchchem.com/product/b1217624?utm_src=pdf-body
https://www.benchchem.com/product/b1217624?utm_src=pdf-body
https://www.specialchem.com/polymer-additives/product/abstract-chemical-absoplast-solvent-blue-59
https://www.chemimpex.com/products/42058
https://www.chemimpex.com/products/42058
https://www.rsdcindustries.com/solvent-bule-59-manufacturer.html
https://www.benchchem.com/product/b1217624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₈H₁₈N₂O₂ --INVALID-LINK--

Molecular Weight 294.35 g/mol --INVALID-LINK--

CAS Number 6994-46-3 --INVALID-LINK--

Appearance Blue to maroon powder --INVALID-LINK--

Melting Point 215 - 217 °C --INVALID-LINK--

UV-Vis Absorbance Peak 252 nm --INVALID-LINK--

Solubility in Acetone (20°C) 15 g/L --INVALID-LINK--

Solubility in Butyl Acetate

(20°C)
30 g/L --INVALID-LINK--

Solubility in Methylbenzene

(20°C)
86.30 g/L --INVALID-LINK--

Solubility in Dichloromethane

(20°C)
171.30 g/L --INVALID-LINK--

Solubility in Ethyl Alcohol

(20°C)
5 g/L --INVALID-LINK--

Experimental Protocols
This section provides detailed methodologies for the synthesis, quality control analysis, and a

potential histological application of Solvent Blue 59.

Synthesis of Solvent Blue 59
Two primary methods for the synthesis of Solvent Blue 59 have been described. A generalized

workflow for these synthetic routes is depicted in the diagram below.
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Route 1: From 1,4-Diaminoanthraquinone Route 2: From 1,4-Dihydroxyanthracene-9,10-dione

1,4-Diaminoanthraquinone

Diethyl sulfate, NaOH,
K₂CO₃, Tetrabutylammonium bromide

Reaction at 50-55°C for 3 hours

1,2-Dichloroethane

Solvent Blue 59

1,4-Dihydroxyanthracene-9,10-dione

Ethanamine (2 equivalents)

Condensation Reaction

Solvent Blue 59

Click to download full resolution via product page

Caption: Synthesis pathways for Solvent Blue 59.

Detailed Protocol for Synthesis from 1,4-Diaminoanthraquinone:

This protocol is based on a described method for the synthesis of "Sudan blue," a synonym for

Solvent Blue 59.[4]
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Reaction Setup: In a reaction vessel equipped with a stirrer and a condenser, dissolve 1,4-

diaminoanthraquinone in 1,2-dichloroethane.

Addition of Reagents: To the solution, add diethyl sulfate, sodium hydroxide (NaOH),

potassium carbonate (K₂CO₃), and a phase-transfer catalyst such as tetrabutylammonium

bromide.

Reaction Conditions: Heat the reaction mixture to a temperature of 50-55°C and maintain

this temperature with continuous stirring for 3 hours.

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

The product can be isolated by filtration and purified by recrystallization from a suitable

solvent, such as ethanol. A yield of approximately 85% has been reported for this method.[4]

Quality Control: High-Performance Liquid
Chromatography (HPLC)
The purity of Solvent Blue 59 can be assessed using reverse-phase HPLC. The following

protocol is adapted from established methods for the analysis of Sudan dyes.[5][6][7][8][9]

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a C18 column (e.g., 150 x 4.6 mm, 5 µm

particle size) is suitable.

Mobile Phase: An isocratic mobile phase of methanol and water or a gradient of acetonitrile

and water can be used. A simple isocratic method may consist of a methanol:water mixture.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: A UV-Vis detector set at a wavelength between 488 nm and 520 nm is

recommended for detecting the colored dye.

Sample Preparation: Prepare a stock solution of Solvent Blue 59 in a suitable solvent such

as methanol or ethyl acetate. Further dilute the stock solution with the mobile phase to

create working standards and the sample for injection.
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Procedure:

System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved.

Standard Injection: Inject a known concentration of the Solvent Blue 59 standard to

determine its retention time and peak area.

Sample Injection: Inject the prepared sample of the synthesized Solvent Blue 59.

Data Analysis: Compare the chromatogram of the sample to that of the standard. The purity

can be determined by the relative area of the main peak.

Application in Histology: Staining of Lipids
Solvent Blue 59, as a Sudan dye, can be used for the staining of lipids in frozen tissue

sections. The following is a generalized protocol adapted from methods for other Sudan dyes

like Sudan Black B and Sudan IV.[10][11][12]

Materials:

Frozen tissue sections (10-15 µm thick) on glass slides.

10% formalin solution.

Propylene glycol.

Staining solution: A saturated solution of Solvent Blue 59 in propylene glycol.

85% propylene glycol solution.

Aqueous mounting medium (e.g., glycerin jelly).

Procedure:

Fixation: Fix the frozen sections in 10% formalin for 5-10 minutes.

Washing: Rinse the slides thoroughly with distilled water.
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Dehydration: Place the slides in 100% propylene glycol for 5 minutes to remove water.

Staining: Transfer the slides to the pre-heated (60°C) Solvent Blue 59 staining solution and

incubate for 10-15 minutes.

Differentiation: Differentiate the stained sections in 85% propylene glycol for 3 minutes to

remove excess stain.

Washing: Rinse the slides again with distilled water.

Counterstaining (Optional): A nuclear counterstain, such as Nuclear Fast Red, can be

applied for 3 minutes to visualize cell nuclei.

Mounting: Mount the coverslip with an aqueous mounting medium.

Expected Results:

Lipids will be stained a deep blue color.

If a counterstain is used, cell nuclei will be stained red.

Logical Relationships in Quality Control
The following diagram illustrates the logical workflow for the quality control of synthesized

Solvent Blue 59.
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Synthesized Solvent Blue 59
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Caption: Quality control workflow for Solvent Blue 59.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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